4,6-difluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
Description
4,6-difluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine, also known as DFBA, is a compound that has been studied for its potential applications in scientific research. This compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
Fluorinated Benzothiazoles in Organic Synthesis
Fluorinated benzothiazoles have been studied for their role in organic synthesis, offering routes to novel compounds with potential biological activity. For instance, research on fluorinated 2-(4-aminophenyl)benzothiazoles has revealed potent cytotoxic properties in vitro, with particular effectiveness against certain human breast cell lines. These compounds exhibit biphasic dose-response relationships, with specific derivatives identified as promising for pharmaceutical development due to their broad-spectrum antitumor activity (Hutchinson et al., 2001).
Advances in Fluorination Techniques
The development of mild and metal-free fluorination methods for the synthesis of fluorinated heterocycles represents a significant advance in the field. Such techniques allow for the efficient creation of compounds with enhanced properties, including stability and reactivity, which are crucial for further applications in drug development and materials science (Parmar & Rueping, 2014).
Materials Science and Engineering
Fluorinated benzothiazoles contribute to the development of materials with unique properties. For example, fluorinated polybenzoxazines, synthesized from fluorinated amines, demonstrate low dielectric constants, high thermal stability, and low moisture absorption, making them suitable for applications in electronics and as interlayer dielectrics (Parveen, Thirukumaran, & Sarojadevi, 2014).
Spectroscopic and Structural Analysis
The spectroscopic characterization and structural elucidation of fluorinated benzothiazoles, such as 5-fluoro-6-(4-methylpiperazin-1-yl)benzo[d]thiazol-2-amine, provide insights into their physical and chemical properties. These studies are foundational for understanding the behavior of these compounds in various environments and their potential interactions in biological systems (Al-Harthy et al., 2019).
properties
IUPAC Name |
4,6-difluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H6F3N3S2/c15-6-4-8(17)12-10(5-6)22-14(19-12)20-13-18-11-7(16)2-1-3-9(11)21-13/h1-5H,(H,18,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQNVTMDHXIXEGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C(=C1)SC(=N2)NC3=NC4=C(C=C(C=C4S3)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H6F3N3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,6-difluoro-N-(4-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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